Cas no 533-31-3 (Sesamol)

• Product Name: Sesamol
• CAS No: 533-31-3
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00005827
• CID: 38088
• PubChem ID: 68289
• Update Time: 2025-09-24

Sesamol Chemical and Physical Properties

Names and Identifiers

• Sesamol
• 1,3-BENZODIOXOL-5-OL
• 3,4-METHYLENDIOXYPHENOL
• 3,4-METHYLENEDIOXYPHENOL
• 3,4-(METHYLENEDIOXY)PHENOL, SESAMOL
• 5-BENZODIOXOLOL
• 5-HYDROXY-1,3-BENZODIOXOLE
• BENZO[1,3]DIOXOL-5-OL
• 3,4-(methylenedioxy)-pheno
• Methylene ether of oxyhydroquinone
• Phenol, 3,4-(methylenedioxy)-
• Sesamol (Paroxetine intermediate)
• SESAMOL(RG)
• 3,4-(Methylenedioxy)phenol, 5-Benzodioxolol
• 3,4-(Methylenebisoxy)phenol
• 5-Hydroxy-1,2-methylenedioxybenzene
• SESAMOL(RG) PrintBack
• 1-hydroxy-3,4-methylenedioxybenzene
• 3,4-(Methylenedioxy)phenol
• 4,5-methylenedioxyphenol
• 4-hydroxy-1,2-methylenedioxy-benzene
• 5-hydroxy-1,3-benzodioxolane
• 3
• 2H-1,3-Benzodioxol-5-Ol
• benzo[d][1,3]dioxol-5-ol
• Sesamol, 98%
• 94IEA0NV89
• LUSZGTFNYDARNI-UHFFFAOYSA-N
• 2H-benzo[d]1,3-dioxolen-5-ol
• sesamol lithium
• sesamol sodium
• sesamol, ion (1+)
• Sesamol,99%

• MDL： MFCD00005827
• Inchi： 1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
• InChI Key： LUSZGTFNYDARNI-UHFFFAOYSA-N
• SMILES： OC1C=C2C(OCO2)=CC=1
• BRN： 0127405

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 138.12
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Powder
• Density: 1.2112 (rough estimate)
• Melting Point: 62-65 °C (lit.)
• Boiling Point: 113°C/2mmHg(lit.)
• Flash Point: 113-116℃/2mm
• Refractive Index: 1.4850 (estimate)
• Solubility: In water, 1.465X10+4 mg/L at 25 °C (est)
• Water Partition Coefficient: Slightly soluble
• PSA: 38.69000
• LogP: 1.12090
• Solubility: Slightly soluble in water, easily soluble in ethanol and ether
• Vapor Pressure: 6.89X10-3 mm Hg at 25 °C (est)
• Sensitiveness: Light Sensitive

Sesamol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：SM0890000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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